Cas no 105242-07-7 (2-(4-Bromophenyl)piperazine)

• Product Name: 2-(4-Bromophenyl)piperazine
• CAS No: 105242-07-7
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD05864673
• CID: 62534
• PubChem ID: 21838686
• Update Time: 2025-09-28

2-(4-Bromophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)piperazine
• FT-0645712
• AMY1869
• 794489-88-6
• 105242-07-7
• EN300-1679880
• 2-(4-bromo-phenyl)-piperazine
• MFCD05864673
• 1213614-78-8
• A801173
• CS-W005431
• SCHEMBL552751
• DTXSID00618684
• FS-2042
• (2R)-2-(4-BROMOPHENYL)PIPERAZINE
• DS-0040
• ZXWFFOCOSVMOPB-UHFFFAOYSA-N
• AB36266
• J-505918
• Piperazine, 2-(4-bromophenyl)-
• AB36270
• AB22874
• (2S)-2-(4-BROMOPHENYL)PIPERAZINE
• 2-(4-bromophenyl)-piperazine
• AKOS015835685
• SY059449

• MDL： MFCD05864673
• Inchi： 1S/C10H13BrN2/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12-13H,5-7H2
• InChI Key： ZXWFFOCOSVMOPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CNCCN1

Computed Properties

• Exact Mass: 240.02600
• Monoisotopic Mass: 240.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 121-123°C
• Boiling Point: 336.6±37.0 °C at 760 mmHg
• Flash Point: 157.4±26.5 °C
• Refractive Index: 1.553
• PSA: 24.06000
• LogP: 2.34060
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Bromophenyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Bromophenyl)piperazine

Recent Advances in the Study of 2-(4-Bromophenyl)piperazine (CAS: 105242-07-7): A Comprehensive Research Brief

2-(4-Bromophenyl)piperazine (CAS: 105242-07-7) is a chemical compound of significant interest in the field of medicinal chemistry and pharmacology. This piperazine derivative has been the subject of numerous studies due to its potential applications in drug discovery and development. Recent research has focused on its pharmacological properties, synthetic pathways, and potential therapeutic uses, making it a compound of high relevance in the chemobiological and pharmaceutical industries.

One of the key areas of investigation has been the role of 2-(4-Bromophenyl)piperazine as a precursor or intermediate in the synthesis of more complex bioactive molecules. Studies have demonstrated its utility in the construction of pharmacophores targeting central nervous system (CNS) disorders, including anxiety, depression, and schizophrenia. The bromophenyl group in particular has been noted for its ability to modulate receptor binding affinity, which is crucial for the development of selective ligands.

Recent synthetic methodologies have explored efficient and scalable routes to produce 2-(4-Bromophenyl)piperazine with high purity and yield. Innovations in catalytic processes and green chemistry approaches have been particularly noteworthy, reducing the environmental impact of its production while maintaining cost-effectiveness. These advancements are critical for its potential commercialization and large-scale application in drug manufacturing.

Pharmacological studies have further elucidated the compound's interaction with serotonin and dopamine receptors, highlighting its potential as a template for designing novel psychotropic agents. In vitro and in vivo experiments have shown promising results, with specific emphasis on its selectivity and minimal off-target effects. These findings are paving the way for preclinical trials aimed at evaluating its efficacy and safety profile in more complex biological systems.

In addition to its CNS applications, 2-(4-Bromophenyl)piperazine has been investigated for its antimicrobial and anticancer properties. Preliminary data suggest that derivatives of this compound exhibit significant activity against certain bacterial strains and cancer cell lines, although further research is needed to fully understand the mechanisms involved. These studies underscore the versatility of 2-(4-Bromophenyl)piperazine as a scaffold for multifunctional drug development.

In conclusion, the ongoing research on 2-(4-Bromophenyl)piperazine (CAS: 105242-07-7) underscores its importance in modern drug discovery. Its diverse pharmacological profile, coupled with advancements in synthetic chemistry, positions it as a valuable compound for future therapeutic innovations. Continued exploration of its applications and mechanisms will likely yield further breakthroughs in the chemobiological and pharmaceutical fields.